3-(4-methoxyphenyl)-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide

• IUPAC Name: N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C14H16N4O2S/c1-20-11-5-2-10(3-6-11)4-7-12(19)15-13-16-17-14-18(13)8-9-21-14/h2-3,5-6H,4,7-9H2,1H3,(H,15,16,19)
• InChI Key: QYLMYJGDKZGUBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2=NN=C3N2CCS3
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

The compound “3-(4-methoxyphenyl)-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide” is a derivative of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These derivatives have been studied as potential therapeutic candidates against urease-positive microorganisms. They have been found to exhibit significant antifungal activities.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives involves the design and synthesis of new series of these compounds. The compounds are evaluated against the urease enzyme, with IC50 values ranging from 0.87±0.09 to 8.32±1.21 µM. The most potent derivative exhibits a competitive type of inhibition.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives is crucial for their activity. The presence of phenyl groups at the C-3 position and electron-donating groups, particularly –OH on the phenyl ring, favor the activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives include the reaction of the compound with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol in refluxing ethanol, in the presence of a catalytic amount of piperidine.

Physical And Chemical Properties Analysis

The physical and chemical properties of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives are influenced by their molecular structure. The presence of phenyl groups at the C-3 position and electron-donating groups, particularly –OH on the phenyl ring, favor the activity.

Scientific Research Applications

Compound A has been found to have a number of applications in scientific research. It has been used in drug discovery studies, as it has been found to possess anti-inflammatory and anticancer properties. It has also been used in biochemistry studies, as it has been found to inhibit the activity of certain enzymes, such as phosphatases and kinases. Additionally, compound A has been used in studies of the mechanism of action of certain drugs, as it has been found to interact with certain receptors in the body.

Mechanism of Action

Target of Action

The compound, also known as “F2079-0152” or “CCG-194681”, is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine . This class of compounds has been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . The primary targets of this compound are PARP-1 and EGFR . PARP-1 is a key enzyme involved in DNA repair, while EGFR is a receptor tyrosine kinase that plays a crucial role in cell proliferation .

Mode of Action

The compound interacts with its targets, leading to inhibition of both PARP-1 and EGFR . This dual inhibition disrupts DNA repair pathways and cell proliferation, respectively . The compound’s interaction with these targets induces apoptosis, or programmed cell death .

Biochemical Pathways

The compound affects the DNA repair and cell proliferation pathways. By inhibiting PARP-1, it disrupts the DNA repair pathway, making cells more vulnerable to DNA damage . By inhibiting EGFR, it disrupts the cell proliferation pathway, reducing the growth and division of cells .

Result of Action

The compound’s action results in significant cytotoxic activities against certain cancer cells . For instance, it has been found to exhibit better cytotoxic activities against MDA-MB-231 (a breast cancer cell line) than the drug Erlotinib . It induces apoptosis in these cells, arresting the cell cycle at the G2/M phase . Treatment with the compound upregulates P53, Bax, caspase-3, caspase-8, and caspase-9 gene levels, while downregulating the Bcl2 level .

Advantages and Limitations for Lab Experiments

The use of compound A in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively easy to synthesize, as it can be synthesized using a two-step sequence of a Michael addition and a cyclization reaction. Additionally, it has been found to possess a number of beneficial properties, such as anti-inflammatory and anticancer properties, and the ability to interact with certain receptors in the body. However, one of the main limitations is that the mechanism of action of compound A is not fully understood, and further research is needed to understand how it works.

Future Directions

The potential future directions for compound A are numerous. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in drug discovery and biochemistry. Additionally, further research could be done to explore its potential interactions with other molecules, as well as its potential use in other laboratory experiments and applications. Finally, further research could be done to explore its potential side effects and toxicity.

Synthesis Methods

Compound A can be synthesized using a variety of methods, including a two-step sequence of a Michael addition and a cyclization reaction. The Michael addition involves the reaction of a 4-methoxyphenyl-1,3-dicarbonyl compound with an amine, resulting in a Michael adduct. This adduct is then subjected to a cyclization reaction, which involves the addition of a thiourea to form the desired compound A. This method of synthesis has been found to be efficient and reliable, and has been used in a number of studies.